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Compound of Interest

Compound Name: 4-Hydroxy Florasulam

Cat. No.: B13405468

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological data for 4-Hydroxy
Florasulam, a primary metabolite of the herbicide florasulam. It is important to note that while
data exists for the parent compound, florasulam, comprehensive toxicological studies on 4-
Hydroxy Florasulam are limited. The information presented herein is intended for research
and informational purposes only and should not be used for regulatory decision-making without
further investigation.

Introduction

Florasulam is a triazolopyrimidine sulfonamide herbicide used for broadleaf weed control. In
both plants and mammals, florasulam is metabolized to various compounds, with 4-Hydroxy
Florasulam (often referred to in regulatory literature as 5-hydroxy-florasulam or 5-OH-XDE-
570) being a significant metabolite.[1][2] Understanding the toxicological profile of this
metabolite is crucial for a comprehensive assessment of the overall risk associated with
florasulam use. This technical guide provides a detailed overview of the available toxicological
data for 4-Hydroxy Florasulam, including its acute toxicity, genotoxicity, and ecotoxicity.

Physicochemical Properties

No specific data found for 4-Hydroxy Florasulam. The properties of the parent compound,
florasulam, are available in various databases.
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Toxicokinetics and Metabolism

Florasulam is rapidly absorbed and excreted in mammals, with the parent compound being the

major component found in urine. 4-Hydroxy Florasulam is a product of the hydroxylation of
the aniline ring of florasulam.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Toxicological Profile of 4-Hydroxy Florasulam: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b13405468#toxicological-profile-of-4-hydroxy-
florasulam]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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